Cas no 251308-04-0 (Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]-)

Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]- structure
251308-04-0 structure
Product name:Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]-
CAS No:251308-04-0
MF:C26H35NO3
MW:409.561007738113
CID:1420723

Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]-
    • Inchi: 1S/C26H35NO3/c1-2-3-4-5-6-7-8-9-10-11-20-30-25-18-16-24(17-19-25)27-21-22-12-14-23(15-13-22)26(28)29/h12-19,21H,2-11,20H2,1H3,(H,28,29)/b27-21+
    • InChI Key: QDLXKAHYTXEFRM-SZXQPVLSSA-N
    • SMILES: C(O)(=O)C1=CC=C(/C=N/C2=CC=C(OCCCCCCCCCCCC)C=C2)C=C1

Computed Properties

  • Exact Mass: 409.26185

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 565.8±35.0 °C(Predicted)
  • PSA: 58.89
  • pka: 3.92±0.10(Predicted)

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